Cas no 1806703-08-1 (Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate)

Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate is a specialized benzoate ester derivative featuring a trifluoromethylthio substituent and a methoxycarbonylpropyl side chain. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for further derivatization or incorporation into more complex molecules. The trifluoromethylthio group enhances electrophilic reactivity and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The ester functionalities provide versatile handles for hydrolysis or transesterification reactions. Its well-defined molecular architecture ensures consistent reactivity, making it a useful intermediate in the development of pharmaceuticals, bioactive compounds, or advanced materials. Proper handling under controlled conditions is recommended due to its reactive groups.
Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate structure
1806703-08-1 structure
Product Name:Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate
CAS No:1806703-08-1
MF:C14H15F3O4S
MW:336.32671380043
CID:4959570
Update Time:2025-08-05

Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate
    • Inchi: 1S/C14H15F3O4S/c1-3-21-13(19)12-9(7-8-11(18)20-2)5-4-6-10(12)22-14(15,16)17/h4-6H,3,7-8H2,1-2H3
    • InChI Key: HCPMPTRRXRQOKF-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1=CC=CC(=C1C(=O)OCC)CCC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 387
  • XLogP3: 3.9
  • Topological Polar Surface Area: 77.9

Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015002998-250mg
Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate
1806703-08-1 97%
250mg
489.60 USD 2021-06-21
Alichem
A015002998-500mg
Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate
1806703-08-1 97%
500mg
847.60 USD 2021-06-21
Alichem
A015002998-1g
Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate
1806703-08-1 97%
1g
1,579.40 USD 2021-06-21

Additional information on Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate

Recent Advances in the Study of Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate (CAS: 1806703-08-1)

Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate (CAS: 1806703-08-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a trifluoromethylthio group and an ester moiety, has been explored for its role in drug discovery and development, particularly in the context of enzyme inhibition and antimicrobial activity.

Recent studies have focused on the synthesis and optimization of Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate, aiming to enhance its bioavailability and pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against specific bacterial enzymes, suggesting its potential as a novel antibiotic candidate. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between the compound and its target enzymes.

In addition to its antimicrobial properties, Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate has been investigated for its anti-inflammatory and anticancer activities. A preclinical study conducted in 2024 reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models, highlighting its potential as an anti-inflammatory agent. Furthermore, preliminary in vitro experiments revealed selective cytotoxicity against certain cancer cell lines, warranting further investigation into its mechanisms of action.

The synthetic pathways for Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate have also been refined in recent years. A 2023 publication in Organic & Biomolecular Chemistry described an efficient, scalable synthesis route that improved yield and purity while reducing environmental impact. This advancement is critical for facilitating large-scale production and subsequent clinical evaluation of the compound.

Despite these promising findings, challenges remain in the development of Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.

In conclusion, Ethyl 2-(3-methoxy-3-oxopropyl)-6-(trifluoromethylthio)benzoate (CAS: 1806703-08-1) represents a promising scaffold for drug development, with demonstrated potential in antimicrobial, anti-inflammatory, and anticancer applications. Continued research efforts are essential to fully unlock its therapeutic value and translate preclinical findings into clinical benefits.

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